Cas no 771581-47-6 (2-2-chloro-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 2-2-chloro-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 771581-47-6
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• MDL: MFCD06212971
• CID: 1786850
• PubChem ID: 53403512
• Update Time: 2025-05-20

2-2-chloro-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-chloro-5-(trifluoromethyl)-
• 2-2-chloro-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD06212971
• Inchi： 1S/C9H9ClF3N/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5H,3-4,14H2
• InChI Key： UYPIWTPAPWTKBD-UHFFFAOYSA-N
• SMILES： C1(CCN)=CC(C(F)(F)F)=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-2-chloro-5-(trifluoromethyl)phenylethan-1-amine

Introduction to 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 771581-47-6)

2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 771581-47-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro-substituted phenyl ring and a trifluoromethyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The molecular formula of 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine is C₁₀H₉ClF₃N, and its molecular weight is approximately 233.63 g/mol. The compound's structure features a primary amine group attached to an ethyl chain, which is itself linked to a substituted phenyl ring. This arrangement imparts specific chemical and physical properties that are crucial for its various applications.

In the pharmaceutical industry, 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine has gained attention as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have explored its potential in the development of novel antiviral agents, anticancer drugs, and central nervous system (CNS) modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents targeting influenza A virus. The researchers found that derivatives of 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further drug development.

Beyond pharmaceuticals, 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine has also found applications in chemical synthesis and materials science. Its unique combination of functional groups makes it an excellent starting material for the preparation of advanced materials with tailored properties. For example, a 2022 study in the Journal of Materials Chemistry A demonstrated the use of this compound in the synthesis of conductive polymers for use in organic electronics. The researchers synthesized a series of conductive polymers using 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine as a monomer and found that these polymers exhibited excellent electrical conductivity and stability under various environmental conditions.

The physical properties of 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine, such as its melting point, boiling point, and solubility, are essential for its practical applications. The compound typically appears as a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and process in laboratory and industrial settings.

Safety considerations are paramount when working with any chemical compound. While 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 2-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-amine (CAS No. 771581-47-6) is a valuable compound with diverse applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and properties make it an important intermediate in the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern scientific research.